Cas no 1396811-92-9 (3-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-1-(2-phenoxyethyl)urea)

• Product Name: 3-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-1-(2-phenoxyethyl)urea
• CAS No: 1396811-92-9
• MF: C₂₁H₂₇ClN₄O₂
• MW: 402.917683839798
• CID: 5400749
• Update Time: 2025-05-20

3-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-1-(2-phenoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(4-Chlorophenyl)-1-piperazinyl]ethyl]-N′-(2-phenoxyethyl)urea
• 3-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-1-(2-phenoxyethyl)urea

• Inchi： 1S/C21H27ClN4O2/c22-18-6-8-19(9-7-18)26-15-13-25(14-16-26)12-10-23-21(27)24-11-17-28-20-4-2-1-3-5-20/h1-9H,10-17H2,(H2,23,24,27)
• InChI Key： BZHSLSWRMTWKNH-UHFFFAOYSA-N
• SMILES： N(CCN1CCN(C2=CC=C(Cl)C=C2)CC1)C(NCCOC1=CC=CC=C1)=O

Experimental Properties

• Density: 1.202±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 627.2±55.0 °C(Predicted)
• pka: 13.83±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-1-(2-phenoxyethyl)urea

Introduction to 3-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-1-(2-phenoxyethyl)urea (CAS No. 1396811-92-9)

3-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-1-(2-phenoxyethyl)urea, identified by its CAS number CAS No. 1396811-92-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their potential biological activity, particularly in the context of central nervous system (CNS) disorders and neuropharmacology. The structural features of this molecule, including its piperazine and phenoxyethyl substituents, contribute to its unique pharmacological profile.

The< strong>nomenclature of this compound provides valuable insights into its chemical composition and potential biological interactions. The presence of a piperazine ring, specifically substituted with a 4-chlorophenyl group, suggests possible interactions with serotonin and dopamine receptors, which are crucial targets in the treatment of conditions such as depression, anxiety, and schizophrenia. Additionally, the phenoxyethylurea moiety may enhance the compound's solubility and bioavailability, making it a promising candidate for further development.

Recent advancements in drug discovery have highlighted the importance of rational drug design, where the structural features of molecules are meticulously tailored to optimize their pharmacological properties. In this context, 3-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-1-(2-phenoxyethyl)urea stands out due to its well-defined structure and potential therapeutic applications. The< strong>piperazine core is a well-known scaffold in medicinal chemistry, often utilized in the development of psychotropic drugs due to its ability to modulate neurotransmitter systems.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacological agents. The< strong>urea functional group present in the molecule can be further modified through various chemical reactions, allowing for the creation of derivatives with enhanced specificity and efficacy. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop novel therapeutics.

The< strong>pharmaceutical industry has been increasingly interested in compounds that target CNS disorders. Given the complexity and heterogeneity of these conditions, there is a continuous need for innovative approaches to treatment. 3-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-1-(2-phenoxyethyl)urea represents a promising avenue for research, offering a unique combination of structural features that may contribute to its therapeutic potential.

In recent years, there has been significant interest in the development of drugs that modulate serotonin receptor activity. Serotonin receptors play a critical role in various physiological processes, including mood regulation, appetite control, and sleep patterns. Compounds that selectively interact with these receptors have shown great promise in treating conditions such as depression and obsessive-compulsive disorder (OCD). The< strong>4-chlorophenyl substituent in 3-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-1-(2-phenoxyethyl)urea may enhance its affinity for serotonin receptors, making it a valuable tool for further investigation.

The< strong>p-hydroxylation pattern observed in related compounds suggests that this molecule may exhibit metabolic stability comparable to other successful CNS drugs. Metabolic stability is a critical factor in drug development, as it ensures that the active compound persists long enough in the body to exert its therapeutic effects. Additionally, the< strong>phenoxyethyl group may contribute to improved blood-brain barrier penetration, further enhancing its potential as a CNS therapeutic.

Ongoing research in pharmacology continues to uncover new mechanisms underlying neurological disorders. As our understanding of these conditions deepens, so does our ability to develop targeted therapies. 3-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-1-(2-phenoxyethyl)urea is at the forefront of this research effort, offering a versatile scaffold for the development of novel therapeutics.

The< strong>cationic nature of the piperazine ring is another key feature that contributes to the compound's pharmacological properties. Cationic compounds often exhibit enhanced binding affinity to negatively charged biological targets, such as receptors and ion channels. This property makes them particularly useful in developing drugs that require precise targeting within the CNS.

In conclusion, 3-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-1-(2-phenoxyethyl)urea represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further development into novel therapeutics targeting CNS disorders. As research continues to uncover new insights into neurotransmitter systems and their role in health and disease, compounds like this one will play an increasingly important role in shaping future treatments.